Cas no 145080-95-1 (diethyl (2S)-2-isocyanatopentanedioate)

diethyl (2S)-2-isocyanatopentanedioate Properties

Names and Identifiers

• Pentanedioic acid,2-isocyanato-, 1,5-diethyl ester, (2S)-
• Diethyl (S)-(-)-2-Isocyanatoglutarate
• diethyl (2S)-2-isocyanatopentanedioate
• (S)-(-)-2-Isocyanatoglutaric Acid Diethyl Ester
• (S)-(-)-2-Isocyanatopentanedioic Acid Diethyl Ester
• (S)-2-Isocyanato-glutarsaeure-diaethylester
• diethyl (2S)-2-isocyanatoglutarate
• Diethyl (S)-(-)-2-Isocyanatopentanedioate
• I0468
• N-carbonyl-L-glutamic acid diethyl ester
• N-Carbonyl-L-glutaminsaeure-diaethylester
• Isocynatoglutaricaciddiethyl
• Isocynatoglutaricaciddiethylester
• (S)-(-)-2-Isocynatoglutaric acid diethyl ester
• (S)-(-)-2-ISOCYANATOGLUTARIC ACID DIETHYL ESTER 97+%
• (S)-diethyl 2-isocyanatopentanedioate
• (S)-2-Isocyanatoglutaric acid diethyl ester
• 046I230
• Pentanedioic acid, 2-isocyanato-, 1,
• DTXSID10439281
• Pentanedioic acid,2-isocyanato-,1,5-diethyl ester,(2S)-
• 145080-95-1
• Diethyl (S)-2-isocyanatopentanedioate
• SCHEMBL6896191
• AS-70577
• (S)-(-)-2-ISOCYANATOGLUTARICACIDDIETHYLESTER
• Pentanedioic acid, 2-isocyanato-, 1,5-diethyl ester, (2S)-
• MFCD00191663
• 1,5-diethyl (2S)-2-isocyanatopentanedioate
• T71784
• AKOS015853923
• J-008050
• DIETHYL (2S)-2-ISOCYANATOPENTANEDIOATE
• DIETHYL (S)-(-)-2-ISOCYANATOGLUTARATE
• DIETHYL (S)-(-)-2-ISOCYANATOPENTANEDIOATE
• (S)-(-)-2-ISOCYANATOGLUTARIC ACID DIETHYL ESTER
• (S)-(-)-2-ISOCYANATOPENTANEDIOIC ACID DIETHYL ESTER
• +Expand

• MDL： MFCD00191663
• InChIKey： TZTLQVZEVNEAQD-QMMMGPOBSA-N
• Inchi： 1S/C10H15NO5/c1-3-15-9(13)6-5-8(11-7-12)10(14)16-4-2/h8H,3-6H2,1-2H3/t8-/m0/s1
• SMILES： O(C([H])([H])C([H])([H])[H])C([C@]([H])(C([H])([H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])N=C=O)=O

Computed Properties

• Exact Mass: 229.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 229.09502258g/mol
• Heavy Atom Count: 16
• Complexity: 283
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 82

Experimental Properties

• LogP: 0.59720
• PSA: 82.03000
• Refractive Index: -43.5 ° (C=neat)
• Boiling Point: 151°C/10mmHg(lit.)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1,13 g/cm3

diethyl (2S)-2-isocyanatopentanedioate Security Information

• Symbol: GHS07
• Safety Instruction： S26-S36-S37-S39
• Risk Phrases：R36/37/38
• Hazard Statement： H302+H332-H315-H319-H335
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 36/37/38

diethyl (2S)-2-isocyanatopentanedioate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters